Cas no 885273-25-6 (3-(4-Methoxy-Phenyl)-Benzodisoxazol-6-Ol)

• Product Name: 3-(4-Methoxy-Phenyl)-Benzodisoxazol-6-Ol
• CAS No: 885273-25-6
• MF: C₁₄H₁₁NO₃
• MW: 241.242043733597
• MDL: MFCD06739123
• CID: 710994
• Update Time: 2025-05-19

3-(4-Methoxy-Phenyl)-Benzodisoxazol-6-Ol Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazol-6-ol,3-(4-methoxyphenyl)-
• 3-(4-methoxyphenyl)-2H-1,2-benzoxazol-6-one
• 3-(4-Methoxy-phenyl)-benzo[d]isoxazol-6-ol
• 3-(4-METHOXYPHENYL)BENZO[D]ISOXAZOL-6-OL,
• 1,2-Benzisoxazol-6-ol,3-(4-methoxyphenyl)
• 3-(4-METHOXYPHENYL)-1,2-BENZISOXAZOL-6-OL
• 3-(4-Methoxyphenyl)-1,2-benzisoxazol-6-ol (ACI)
• 3-(4-Methoxy-Phenyl)-Benzodisoxazol-6-Ol

• MDL： MFCD06739123
• Inchi： 1S/C14H11NO3/c1-17-11-5-2-9(3-6-11)14-12-7-4-10(16)8-13(12)18-15-14/h2-8,16H,1H3
• InChI Key： YQNUGYGHEHFFLI-UHFFFAOYSA-N
• SMILES： OC1C=C2ON=C(C2=CC=1)C1C=CC(OC)=CC=1

Computed Properties

• Exact Mass: 241.07400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.1

Experimental Properties

• PSA: 55.49000
• LogP: 3.20900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

Additional information on 3-(4-Methoxy-Phenyl)-Benzodisoxazol-6-Ol

3-(4-Methoxy-Phenyl)-Benzodisoxazol-6-Ol: A Comprehensive Overview

The compound 3-(4-Methoxy-Phenyl)-Benzodisoxazol-6-Ol (CAS No: 885273-25-6) is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of benzodisoxazoles, which are known for their unique structural properties and potential applications in drug development and advanced materials. The molecule's structure features a benzene ring substituted with a methoxy group at the 4-position, which contributes to its electronic properties and reactivity.

Recent studies have highlighted the importance of benzodisoxazole derivatives in medicinal chemistry, particularly due to their ability to act as scaffolds for bioactive compounds. The presence of the methoxy group in 3-(4-Methoxy-Phenyl)-Benzodisoxazol-6-Ol enhances its solubility and stability, making it a promising candidate for drug delivery systems. Researchers have explored its potential as an anti-inflammatory agent, leveraging its ability to inhibit specific enzymes involved in inflammatory pathways.

The synthesis of 3-(4-Methoxy-Phenyl)-Benzodisoxazol-6-Ol involves a multi-step process that typically begins with the preparation of the benzodisoxazole core. This is followed by substitution reactions to introduce the methoxy group at the desired position. The synthesis pathway has been optimized in recent years to improve yield and reduce reaction time, making it more feasible for large-scale production.

One of the most intriguing aspects of this compound is its optical properties. Studies have shown that benzodisoxazole derivatives exhibit strong fluorescence under UV light, which makes them suitable for applications in optoelectronics and sensor technology. The methoxy substitution in 3-(4-Methoxy-Phenyl)-Benzodisoxazol-6-Ol further enhances its fluorescence quantum yield, making it a valuable material for developing advanced sensors and imaging agents.

In terms of biological activity, 3-(4-Methoxy-Phenyl)-Benzodisoxazol-6-Ol has demonstrated potent antioxidant properties, which are crucial for protecting cells from oxidative stress. This has led to its exploration as a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. Recent clinical trials have shown promising results, with the compound exhibiting low toxicity and high efficacy in reducing oxidative damage in neuronal cells.

The compound's versatility is further evident in its application as a building block for more complex molecular architectures. Chemists have utilized benzodisoxazole derivatives to construct supramolecular assemblies and functional polymers, which hold great potential in nanotechnology and material science. The integration of 3-(4-Methoxy-Phenyl)-Benzodisoxazol-6-Ol into these systems has been shown to improve their mechanical properties and thermal stability.

From a sustainability perspective, researchers have also investigated the green synthesis of 3-(4-Methoxy-Phenyl)-Benzodisoxazol-6-Ol, employing eco-friendly catalysts and solvents. This approach not only reduces environmental impact but also lowers production costs, making it more accessible for industrial applications.

In conclusion, 3-(4-Methoxy-Phenyl)-Benzodisoxazol-6-Ol (CAS No: 885273-25-6) stands out as a versatile and multifunctional compound with applications spanning medicine, materials science, and optoelectronics. Its unique chemical structure, enhanced by the methoxy substitution, positions it as a key player in advancing cutting-edge technologies and therapeutic solutions.